3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (Z)-3-(4-butoxyphenyl)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C25H20N2O3S/c1-2-3-12-29-20-10-8-17(9-11-20)13-19(15-26)24-27-22(16-31-24)21-14-18-6-4-5-7-23(18)30-25(21)28/h4-11,13-14,16H,2-3,12H2,1H3/b19-13-
• InChI Key: ANQAVDBXSCFLDP-UYRXBGFRSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C25H20N2O3S
• Molecular Weight: 428.5 g/mol

Description

3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the acrylonitrile family and is known for its unique properties and characteristics.

Mechanism of Action

The mechanism of action of 3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating specific biological targets, including enzymes and receptors. The compound has been shown to have potent inhibitory activity against certain enzymes, which makes it a potential candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile in lab experiments include its high potency, selectivity, and specificity. The compound has been shown to have a low toxicity profile, which makes it a safe candidate for use in various experiments. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and the need for specific conditions for its synthesis.

Future Directions

There are several future directions for the research and development of 3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile. One of the main directions is the evaluation of its efficacy and safety in clinical trials. Further research is also needed to understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Additionally, research is needed to optimize the synthesis method of this compound and improve its yield and purity.

Synthesis Methods

The synthesis of 3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile involves the reaction of 4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-amine with 3-(4-butoxyphenyl)acrylonitrile. The reaction is carried out in the presence of a catalyst and under specific conditions. The yield of the product is dependent on the reaction conditions, and optimization of the reaction parameters is necessary to obtain the desired product in high yield and purity.

Scientific Research Applications

3-(4-butoxyphenyl)-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile has shown potential applications in various fields of scientific research. One of the main applications is in the field of medicinal chemistry, where this compound is being studied for its potential as a drug candidate. The compound has shown promising results in preclinical studies, and further research is being conducted to evaluate its efficacy and safety in clinical trials.